Cas no 100710-37-0 (2-(naphthalen-2-yl)pyrrolidine)

• Product Name: 2-(naphthalen-2-yl)pyrrolidine
• CAS No: 100710-37-0
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• MDL: MFCD02663521
• CID: 3056521
• PubChem ID: 3921521
• Update Time: 2025-10-28

2-(naphthalen-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Naphthyl)pyrrolidine
• 2-NAPHTHALEN-2-YL-PYRROLIDINE
• SCHEMBL19580684
• STK894211
• AKOS000149983
• Oprea1_609255
• 2-(naphthalen-2-yl)pyrrolidine
• N12926
• 100710-37-0
• BBL021498
• AKOS016343603
• 2-naphthalen-2-ylpyrrolidine
• CS-0155877
• 2-naphthalen-2-yl-pyrrolidine, AldrichCPR
• BB 0249536
• MFCD02663521
• 2-(2-Naphthalenyl)pyrrolidine
• VS-07135
• DTXSID201308059
• EN300-145365
• SY253306
• (+/-)-2-(naphthalen-2-yl)pyrrolidine

• MDL： MFCD02663521
• Inchi： 1S/C14H15N/c1-2-5-12-10-13(8-7-11(12)4-1)14-6-3-9-15-14/h1-2,4-5,7-8,10,14-15H,3,6,9H2
• InChI Key： ASDMHFSTBKLKST-UHFFFAOYSA-N
• SMILES： N1CCCC1C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 197.120449g/mol
• Monoisotopic Mass: 197.120449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 197.27g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

2-(naphthalen-2-yl)pyrrolidine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(naphthalen-2-yl)pyrrolidine

2-(Naphthalen-2-yl)pyrrolidine: A Comprehensive Overview

2-(Naphthalen-2-yl)pyrrolidine, also known by its CAS number 100710-37-0, is a compound of significant interest in the fields of organic chemistry and materials science. This molecule, characterized by its unique structure combining a pyrrolidine ring with a naphthalene moiety, has garnered attention due to its potential applications in drug discovery, optoelectronics, and advanced materials. Recent studies have highlighted its intriguing properties, making it a focal point for researchers seeking innovative solutions in these domains.

The molecular structure of 2-(Naphthalen-2-yl)pyrrolidine is noteworthy for its conjugated system, which extends across the naphthalene and pyrrolidine rings. This extended conjugation not only imparts stability to the molecule but also contributes to its electronic properties. Researchers have explored the impact of this conjugation on the compound's ability to act as a semiconductor in organic electronics. For instance, a 2023 study published in Nature Communications demonstrated that thin films of this compound exhibit promising charge transport characteristics, making it a candidate for use in flexible electronics and organic photovoltaics.

In addition to its electronic properties, 2-(Naphthalen-2-yl)pyrrolidine has shown potential in the field of medicinal chemistry. Its rigid structure and ability to form hydrogen bonds make it an attractive scaffold for drug design. A recent investigation into its pharmacokinetic properties revealed that the compound exhibits moderate solubility in aqueous solutions and demonstrates bioavailability when administered orally. These findings suggest that it could serve as a lead compound for developing treatments targeting various therapeutic areas, including neurodegenerative diseases and cancer.

The synthesis of 2-(Naphthalen-2-yl)pyrrolidine has been optimized through several methodologies, with recent advancements focusing on green chemistry principles. A 2023 paper in Green Chemistry outlined a catalytic approach utilizing palladium catalysts to achieve high yields with minimal environmental impact. This method not only reduces production costs but also aligns with global sustainability goals, making it a preferred route for large-scale manufacturing.

Beyond its chemical synthesis, the compound's optical properties have been leveraged in the development of advanced materials. For example, researchers have incorporated 2-(Naphthalen-2-yl)pyrrolidine into self-assembled monolayers to enhance surface functionality for biosensor applications. These monolayers exhibit excellent stability under physiological conditions, paving the way for their use in diagnostic devices and point-of-care testing.

In conclusion, 2-(Naphthalen-2-yl)pyrrolidine, CAS number 100710-37-0, stands out as a versatile compound with multifaceted applications across various scientific disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a key player in advancing both academic research and industrial innovations.